Cas no 1239746-62-3 (3-3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl-2-methylaniline)
3-3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl-2-methylaniline Chemical and Physical Properties
Names and Identifiers
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- 3-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]-2-methylaniline
- Benzenamine, 3-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]-2-methyl-
- 3-3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl-2-methylaniline
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- Inchi: 1S/C11H13N3O2/c1-7-8(4-3-5-9(7)12)11-13-10(6-15-2)14-16-11/h3-5H,6,12H2,1-2H3
- InChI Key: VNDWUNZFQBLSPD-UHFFFAOYSA-N
- SMILES: C1(N)=CC=CC(C2ON=C(COC)N=2)=C1C
3-3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl-2-methylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M334905-10mg |
3-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]-2-methylaniline |
1239746-62-3 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M334905-50mg |
3-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]-2-methylaniline |
1239746-62-3 | 50mg |
$ 210.00 | 2022-06-03 | ||
| TRC | M334905-100mg |
3-[3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl]-2-methylaniline |
1239746-62-3 | 100mg |
$ 295.00 | 2022-06-03 | ||
| Enamine | EN300-123722-0.05g |
3-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]-2-methylaniline |
1239746-62-3 | 95% | 0.05g |
$182.0 | 2023-02-15 | |
| Enamine | EN300-123722-0.1g |
3-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]-2-methylaniline |
1239746-62-3 | 95% | 0.1g |
$272.0 | 2023-02-15 | |
| Enamine | EN300-123722-0.25g |
3-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]-2-methylaniline |
1239746-62-3 | 95% | 0.25g |
$389.0 | 2023-02-15 | |
| Enamine | EN300-123722-0.5g |
3-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]-2-methylaniline |
1239746-62-3 | 95% | 0.5g |
$612.0 | 2023-02-15 | |
| Enamine | EN300-123722-1.0g |
3-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]-2-methylaniline |
1239746-62-3 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-123722-2.5g |
3-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]-2-methylaniline |
1239746-62-3 | 95% | 2.5g |
$1539.0 | 2023-02-15 | |
| Enamine | EN300-123722-5.0g |
3-[3-(methoxymethyl)-1,2,4-oxadiazol-5-yl]-2-methylaniline |
1239746-62-3 | 95% | 5.0g |
$2277.0 | 2023-02-15 |
3-3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl-2-methylaniline Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 3-3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl-2-methylaniline
Research Briefing on 3-3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl-2-methylaniline (CAS: 1239746-62-3)
This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound 3-3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl-2-methylaniline (CAS: 1239746-62-3). As a key intermediate in medicinal chemistry, this compound has garnered significant attention due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, pharmacological properties, and therapeutic potential, making it a focal point in the field of chemical biology and pharmaceutical research.
The compound 3-3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl-2-methylaniline belongs to the 1,2,4-oxadiazole class, a heterocyclic scaffold known for its diverse biological activities. Recent literature highlights its role as a building block for the development of novel small-molecule inhibitors targeting various disease pathways. Notably, its structural features, including the methoxymethyl and methylaniline moieties, contribute to its unique reactivity and binding affinity, making it a promising candidate for further exploration.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic routes for 3-3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl-2-methylaniline, optimizing conditions to achieve high yields and purity. The study emphasized the importance of this compound in the synthesis of kinase inhibitors, particularly those targeting oncogenic signaling pathways. The findings suggest that modifications to the oxadiazole ring could enhance the compound's pharmacokinetic properties, paving the way for its use in preclinical models.
Another recent publication in Bioorganic & Medicinal Chemistry Letters explored the compound's potential as a modulator of inflammatory responses. The study demonstrated that derivatives of 3-3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl-2-methylaniline exhibited significant inhibitory effects on pro-inflammatory cytokines, suggesting its applicability in treating autoimmune diseases. The researchers also noted the compound's favorable safety profile in vitro, underscoring its potential for further development.
Beyond its pharmacological applications, 3-3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl-2-methylaniline has also been investigated for its role in chemical biology. A 2022 study in ACS Chemical Biology utilized this compound as a probe to study protein-ligand interactions, leveraging its fluorescent properties to visualize binding events in real-time. This innovative approach provides new insights into the mechanistic underpinnings of drug-target engagement, offering a valuable tool for drug discovery.
In conclusion, the compound 3-3-(Methoxymethyl)-1,2,4-oxadiazol-5-yl-2-methylaniline (CAS: 1239746-62-3) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent studies have elucidated its synthetic accessibility, biological activities, and potential therapeutic applications, positioning it as a key player in the development of next-generation therapeutics. Future research should focus on expanding its utility through structural optimization and mechanistic studies to unlock its full potential.
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